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Compound of Interest

Compound Name: VX-166

Cat. No.: B15584711

This document provides comprehensive guidance on the safe and proper disposal of VX-166, a
research-grade caspase inhibitor. Adherence to these procedures is critical for ensuring
laboratory safety and environmental protection. This information is intended for researchers,
scientists, and drug development professionals.

Disclaimer: The information provided herein is based on general laboratory safety principles
and data available for similar chemical compounds. No specific disposal protocol for VX-166
has been published by the manufacturer. Therefore, it is imperative to consult your institution's
Environmental Health and Safety (EHS) department for guidance and to ensure full compliance
with all applicable federal, state, and local regulations. VX-166 is a research chemical and
should NOT be confused with the highly toxic VX nerve agent.

VX-166 Chemical and Safety Data

Proper handling and disposal begin with a thorough understanding of the compound's
properties. The following table summarizes key data for VX-166.
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Property

Value

Chemical Name

(S)-3-((S)-2-(3-((methoxycarbonyl)amino)-2-
oxopyridin-1(2H)-yl)butanamido)-4-oxo0-5-

(2,3,5,6-tetrafluorophenoxy)pentanoic acid

CAS Number 800408-39-3

Molecular Formula C22H21F4AN308

Molecular Weight 531.41 g/mol

Appearance White solid powder[1]

Purity >98%][1]

Solubility Soluble in DMSOJ2]

Storage Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C[1]

Known Hazards

According to available safety data sheets,
specific hazard statements for VX-166 are not
readily available. However, as with any research
chemical, it should be handled with care,
assuming potential hazards until proven

otherwise.[3]

Step-by-Step Disposal Procedure for VX-166

The recommended disposal method for VX-166, as a fluorinated organic compound, is high-

temperature incineration by a licensed hazardous waste disposal facility.

Step 1: Waste Collection and Segregation

e Solid Waste: Collect un-used or expired VX-166 powder in its original container or a clearly

labeled, sealed container for hazardous waste.

« Contaminated Materials: All disposable materials that have come into contact with VX-166,

such as gloves, pipette tips, and weighing papers, must be considered hazardous waste.
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These should be collected in a designated, sealed, and clearly labeled hazardous waste
container.

e Liquid Waste: Solutions containing VX-166 should be collected in a designated, sealed, and
clearly labeled hazardous waste container. Do not mix with other waste streams unless
approved by your EHS department.

Step 2: Labeling and Storage

» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "VX-166," and any other information required by your institution and local
regulations.

o Store the sealed waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials, pending pickup by your institution's hazardous waste
management service.

Step 3: Arranging for Disposal
» Contact your institution's EHS department to schedule a pickup for the hazardous waste.

e Provide them with a complete inventory of the waste, including the chemical name and
quantity.

Decontamination of Laboratory Equipment
All non-disposable equipment that has been in contact with VX-166 must be thoroughly
decontaminated.

Decontamination Protocol:

« Initial Cleaning: Remove any visible powder or residue by carefully wiping the surfaces with
a damp cloth. This should be done in a chemical fume hood.

e Solvent Wash: Since VX-166 is soluble in DMSO, wiping the equipment with a cloth
dampened with DMSO can be an effective initial decontamination step. The used cloths must
be disposed of as hazardous waste.
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» Detergent Wash: Following the initial solvent wipe, wash the equipment with a laboratory-
grade detergent and water.[4]

» Rinsing: Thoroughly rinse the equipment with deionized water.

» Drying: Allow the equipment to air dry completely before storage or reuse.

Experimental Protocols

Specific experimental protocols for the chemical neutralization or degradation of VX-166 for
disposal purposes are not available in the reviewed literature. The standard and recommended
procedure is disposal via a certified hazardous waste management service, which will typically
use high-temperature incineration.

Logical Workflow for VX-166 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of VX-166.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of VX-166.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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